Cas no 177855-65-1 (3-O-beta-D-Glucopyranoside),6-Ac-3,6,8,14-Tetrahydroxybufa-20,22-dienolide)

3-O-beta-D-Glucopyranoside),6-Ac-3,6,8,14-Tetrahydroxybufa-20,22-dienolide structure
177855-65-1 structure
Product Name:3-O-beta-D-Glucopyranoside),6-Ac-3,6,8,14-Tetrahydroxybufa-20,22-dienolide
CAS No:177855-65-1
MF:C32H46O12
MW:622.700451374054
CID:2020827
Update Time:2025-04-21

3-O-beta-D-Glucopyranoside),6-Ac-3,6,8,14-Tetrahydroxybufa-20,22-dienolide Chemical and Physical Properties

Names and Identifiers

    • 3-O-beta-D-Glucopyranoside),6-Ac-3,6,8,14-Tetrahydroxybufa-20,22-dienolide
    • 5-alpha-4,5-dihydro-scillirosidin 3-O-beta-D-glucopyranoside
    • 5alpha-4,5-dihydro-scillirosidin-3-O-beta-D-glucoside
    • Inchi: 1S/C32H46O12/c1-16(34)42-21-13-31(39)23(8-10-30(3)19(7-11-32(30,31)40)17-4-5-24(35)41-15-17)29(2)9-6-18(12-20(21)29)43-28-27(38)26(37)25(36)22(14-33)44-28/h4-5,15,18-23,25-28,33,36-40H,6-14H2,1-3H3
    • InChI Key: AJWHYKIELSGYKN-UHFFFAOYSA-N
    • SMILES: CC(OC1C2C(CCC(OC3C(O)C(O)C(O)C(CO)O3)C2)(C)C2CCC3(C(C2(O)C1)(O)CCC3C1=COC(=O)C=C1)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 44
  • XLogP3: 1.613
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